Cas no 2070015-41-5 ((5-(3-Fluorophenyl)thiophen-2-yl)(5-iodo-2-methylphenyl)methanone)

• Product Name: (5-(3-Fluorophenyl)thiophen-2-yl)(5-iodo-2-methylphenyl)methanone
• CAS No: 2070015-41-5
• MF: C₁₈H₁₂FIOS
• MW: 422.255159378052
• CID: 5061112
• PubChem ID: 78358352
• Update Time: 2025-09-19

(5-(3-Fluorophenyl)thiophen-2-yl)(5-iodo-2-methylphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (5-(3-fluorophenyl)thiophen-2-yl)(5-iodo-2-methylphenyl)methanone
• Methanone, [5-(3-fluorophenyl)-2-thienyl](5-iodo-2-methylphenyl)-
• DTXSID201169312
• AS-84880
• 2070015-41-5
• D77470
• CS-M2609
• [5-(3-fluorophenyl)thiophen-2-yl]-(5-iodo-2-methylphenyl)methanone
• (5-(3-Fluorophenyl)thiophen-2-yl)(5-iodo-2-methylphenyl)methanone

• Inchi： 1S/C18H12FIOS/c1-11-5-6-14(20)10-15(11)18(21)17-8-7-16(22-17)12-3-2-4-13(19)9-12/h2-10H,1H3
• InChI Key： NOAYVEIQINCVFW-UHFFFAOYSA-N
• SMILES： IC1C=CC(C)=C(C=1)C(C1=CC=C(C2C=CC=C(C=2)F)S1)=O

Computed Properties

• Exact Mass: 421.96376g/mol
• Monoisotopic Mass: 421.96376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 45.3

Additional information on (5-(3-Fluorophenyl)thiophen-2-yl)(5-iodo-2-methylphenyl)methanone

Introduction to (5-(3-Fluorophenyl)thiophen-2-yl)(5-iodo-2-methylphenyl)methanone and Its Applications in Modern Chemical Biology

Compound with the CAS number 2070015-41-5 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology. The compound is formally known as (5-(3-Fluorophenyl)thiophen-2-yl)(5-iodo-2-methylphenyl)methanone, a name that encapsulates its complex structural features. This review aims to provide a comprehensive overview of the compound, its synthesis, properties, and most notably, its applications in contemporary research.

The structural framework of this molecule consists of two key aromatic rings connected by a methanone bridge. The presence of both fluorine and iodine substituents on the aromatic rings introduces unique electronic and steric properties that make this compound particularly interesting for various biochemical interactions. The thiophen-2-yl moiety further enhances its potential as a building block in the design of novel bioactive molecules.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways. The compound (CAS no. 2070015-41-5) has emerged as a promising candidate in this domain due to its ability to interact with biological targets in a selective manner. One of the most compelling aspects of this molecule is its potential as an intermediate in the synthesis of more complex pharmacophores. The combination of fluorine and iodine substituents allows for further functionalization, enabling chemists to tailor the molecule for specific biological activities.

The synthesis of (5-(3-Fluorophenyl)thiophen-2-yl)(5-iodo-2-methylphenyl)methanone involves multi-step organic transformations that highlight the synthetic prowess required to construct such intricate structures. The process typically begins with the preparation of the thiophen ring, followed by functionalization with the 3-fluorophenyl group. Subsequently, the introduction of the 5-iodo-2-methylphenyl group completes the core structure, which is then coupled via a methanone linkage. This synthetic route underscores the importance of careful selection of reagents and reaction conditions to ensure high yield and purity.

The physicochemical properties of this compound are also worth examining. The presence of both electron-withdrawing and electron-donating groups influences its solubility, melting point, and overall stability. These properties are critical factors when considering its potential applications in biological assays. For instance, solubility can affect how well the compound is absorbed and distributed within a biological system, while stability ensures that it remains intact during experimental procedures.

In terms of biological activity, preliminary studies have suggested that (CAS no. 2070015-41-5) may exhibit properties relevant to drug discovery. Its structural features suggest potential interactions with enzymes and receptors involved in various disease pathways. For example, the fluorine substituent is known to enhance metabolic stability and binding affinity, making it a favorable feature in drug design. Similarly, the iodine atom can serve as a handle for further chemical modifications, allowing researchers to optimize its bioactivity.

The field of chemical biology has seen remarkable advancements in recent years, largely driven by the development of innovative molecular tools. Compounds like (5-(3-Fluorophenyl)thiophen-2-yl)(5-iodo-2-methylphenyl)methanone are at the forefront of this innovation, offering new opportunities for understanding biological processes at a molecular level. Researchers are increasingly leveraging such molecules to develop probes that can interact with specific biological targets, providing insights into disease mechanisms and potential therapeutic strategies.

One particularly exciting application lies in the use of this compound as a scaffold for developing kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, including cancer. The ability to modulate kinase activity through small molecules has made them attractive targets for therapeutic intervention. The structural features of (CAS no. 2070015-41-5), particularly its aromatic rings and methanone linkage, make it a promising candidate for designing kinase inhibitors with high specificity and efficacy.

Another area where this compound shows promise is in the development of fluorescent probes for cellular imaging. Fluorescent dyes are essential tools in biomedical research, allowing scientists to visualize biological processes in real-time within living cells. The presence of both fluorine and iodine atoms provides opportunities for designing probes with enhanced fluorescence properties. Such probes can be used to track dynamic events within cells, such as protein localization or metabolic activity, providing valuable information for understanding cellular functions.

The impact of computational chemistry on drug discovery cannot be overstated. Advanced computational methods allow researchers to predict how small molecules like (CAS no. 2070015-41-5) will interact with biological targets before conducting expensive wet-lab experiments. These predictions can guide synthetic efforts by identifying optimal modifications that enhance binding affinity or selectivity. As computational techniques continue to improve, they will play an increasingly critical role in accelerating the discovery and development of new bioactive molecules.

In conclusion, (5-(3-Fluorophenyl)thiophen-2-yl)(5-iodo-2-methylphenyl)methanone represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of fluorine and iodine substituents makes it a versatile building block for further chemical modifications, opening up numerous possibilities for applications in drug discovery and chemical biology research. As our understanding of biological systems continues to grow, compounds like this will undoubtedly play an important role in unraveling complex biological processes and developing new therapeutic strategies.